4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester
Overview
Description
4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester is a chemical compound with the molecular formula C21H26O4. It is known for its applications in the synthesis of liquid crystals and medicinal compounds . This compound is characterized by its unique structure, which includes an octyloxy group attached to a benzoic acid moiety and a hydroxy-phenyl ester group.
Preparation Methods
The synthesis of 4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester typically involves the following steps :
Synthesis of 1-bromooctane: This is achieved using n-octanol as the raw material.
Reaction with methyl p-hydroxybenzoate: 1-bromooctane is reacted with methyl p-hydroxybenzoate.
Hydrolysis: The resulting product is then hydrolyzed to obtain 4-Octyloxy-benzoic acid.
Chemical Reactions Analysis
4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate.
Reduction: This involves the addition of hydrogen or the removal of oxygen. Reducing agents such as lithium aluminum hydride can be used.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Scientific Research Applications
4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester has several scientific research applications :
Chemistry: It is used as an intermediate in the synthesis of liquid crystals, including chiral ferroelectric benzoates.
Biology: The compound is utilized in the preparation of medicinal compounds.
Medicine: It serves as a precursor for various pharmaceutical agents.
Industry: The compound is employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester involves its interaction with specific molecular targets and pathways . The compound can donate hydrogen ions if a base is present to accept them, reacting with both organic and inorganic bases. This property is crucial for its role in various chemical reactions and applications.
Comparison with Similar Compounds
4-Octyloxy-benzoic acid, 4-hydroxy-phenyl ester can be compared with other similar compounds such as :
4-Hydroxybenzoic acid: Known for its use in the preparation of parabens, which are preservatives in cosmetics and pharmaceuticals.
4-Octyloxybenzoic acid: Another similar compound used in the synthesis of liquid crystals and medicinal compounds.
The uniqueness of this compound lies in its specific structure, which imparts distinct chemical properties and applications.
Properties
CAS No. |
33905-66-7 |
|---|---|
Molecular Formula |
C21H26O4 |
Molecular Weight |
342.4 g/mol |
IUPAC Name |
(4-hydroxyphenyl) 4-octoxybenzoate |
InChI |
InChI=1S/C21H26O4/c1-2-3-4-5-6-7-16-24-19-12-8-17(9-13-19)21(23)25-20-14-10-18(22)11-15-20/h8-15,22H,2-7,16H2,1H3 |
InChI Key |
FHUHFVNAIUSDKB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2-Dicyclopropylspiro[cyclopropane-1,9'-fluorene]](/img/structure/B14680055.png)
![Ethanol, 2,2'-[(3-methylphenyl)imino]bis-, dibenzoate (ester)](/img/structure/B14680123.png)
